Cas no 1147359-44-1 (1-Pyrrolidineacetamide, N-(1-cyanocyclopentyl)-2-(2,5-dimethoxyphenyl)-)

• Product Name: 1-Pyrrolidineacetamide, N-(1-cyanocyclopentyl)-2-(2,5-dimethoxyphenyl)-
• CAS No: 1147359-44-1
• MF: C₂₀H₂₇N₃O₃
• MW: 357.44668507576
• CID: 6439487
• PubChem ID: 45851831
• Update Time: 2025-11-07

1-Pyrrolidineacetamide, N-(1-cyanocyclopentyl)-2-(2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetamide, N-(1-cyanocyclopentyl)-2-(2,5-dimethoxyphenyl)-

• Inchi： 1S/C20H27N3O3/c1-25-15-7-8-18(26-2)16(12-15)17-6-5-11-23(17)13-19(24)22-20(14-21)9-3-4-10-20/h7-8,12,17H,3-6,9-11,13H2,1-2H3,(H,22,24)
• InChI Key： MFHZEUDMXVIHDX-UHFFFAOYSA-N
• SMILES： N1(CC(NC2(C#N)CCCC2)=O)CCCC1C1=CC(OC)=CC=C1OC

Additional information on 1-Pyrrolidineacetamide, N-(1-cyanocyclopentyl)-2-(2,5-dimethoxyphenyl)-

Research Briefing on 1-Pyrrolidineacetamide, N-(1-cyanocyclopentyl)-2-(2,5-dimethoxyphenyl)- (CAS: 1147359-44-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule modulators, particularly those targeting neurological and psychiatric disorders. Among these, the compound 1-Pyrrolidineacetamide, N-(1-cyanocyclopentyl)-2-(2,5-dimethoxyphenyl)- (CAS: 1147359-44-1) has emerged as a promising candidate due to its unique structural and pharmacological properties. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The compound, characterized by its pyrrolidineacetamide backbone and substituted phenyl ring, has been investigated for its role as a modulator of neurotransmitter systems. Recent studies suggest that it exhibits high affinity for specific serotonin and dopamine receptors, which are critical in the regulation of mood, cognition, and behavior. The presence of the cyanocyclopentyl and dimethoxyphenyl moieties is believed to enhance its binding specificity and metabolic stability, making it a viable candidate for further drug development.

In vitro and in vivo studies have demonstrated that 1-Pyrrolidineacetamide, N-(1-cyanocyclopentyl)-2-(2,5-dimethoxyphenyl)- exhibits neuroprotective effects in models of neurodegenerative diseases such as Parkinson's and Alzheimer's. Its ability to cross the blood-brain barrier efficiently has been attributed to its lipophilic nature, which is a key advantage for central nervous system (CNS)-targeted therapies. Furthermore, preliminary pharmacokinetic data indicate favorable absorption and distribution profiles, with minimal off-target effects.

Recent synthetic routes for this compound have been optimized to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic asymmetric cyclization. These advancements have facilitated the production of gram-scale quantities for preclinical testing. Additionally, computational modeling studies have provided insights into the compound's binding interactions with target receptors, guiding the design of analogs with enhanced efficacy and selectivity.

Despite these promising findings, challenges remain in the clinical translation of 1-Pyrrolidineacetamide, N-(1-cyanocyclopentyl)-2-(2,5-dimethoxyphenyl)-. Issues such as potential metabolite toxicity and long-term safety profiles require further investigation. Ongoing research is focused on addressing these gaps through comprehensive toxicological studies and phase I clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a therapeutic agent.

In conclusion, 1-Pyrrolidineacetamide, N-(1-cyanocyclopentyl)-2-(2,5-dimethoxyphenyl)- represents a novel and promising scaffold in the search for treatments for CNS disorders. Its unique pharmacological properties and recent advancements in synthesis and characterization underscore its potential as a lead compound. Future research should prioritize elucidating its full therapeutic spectrum and optimizing its drug-like properties to pave the way for clinical applications.